Cas no 1361907-29-0 (3,5-Dichloro-4'-nitro-3'-trifluoromethyl-biphenyl)

• Product Name: 3,5-Dichloro-4'-nitro-3'-trifluoromethyl-biphenyl
• CAS No: 1361907-29-0
• MF: C₁₃H₆Cl₂F₃NO₂
• MW: 336.093451976776
• CID: 4999685
• Update Time: 2025-11-06

3,5-Dichloro-4'-nitro-3'-trifluoromethyl-biphenyl Chemical and Physical Properties

Names and Identifiers

• 3,5-Dichloro-4'-nitro-3'-trifluoromethyl-biphenyl

• Inchi： 1S/C13H6Cl2F3NO2/c14-9-3-8(4-10(15)6-9)7-1-2-12(19(20)21)11(5-7)13(16,17)18/h1-6H
• InChI Key： ZROVHZIQPWQXBD-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1)C1=CC=C(C(C(F)(F)F)=C1)[N+](=O)[O-])Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 1
• Complexity: 379
• XLogP3: 5.5
• Topological Polar Surface Area: 45.8

Additional information on 3,5-Dichloro-4'-nitro-3'-trifluoromethyl-biphenyl

3,5-Dichloro-4'-nitro-3'-trifluoromethyl-biphenyl (CAS No. 1361907-29-0)

The compound 3,5-Dichloro-4'-nitro-3'-trifluoromethyl-biphenyl (CAS No. 1361907-29-0) is a highly specialized aromatic compound with significant applications in various fields of chemistry and materials science. This compound belongs to the class of biphenyl derivatives, which are known for their unique electronic properties and structural versatility. The molecule consists of two phenyl rings connected by a single bond, with substituents at specific positions that confer distinct chemical and physical characteristics.

The biphenyl system in this compound is modified by the presence of chlorine atoms at the 3 and 5 positions of one ring, a nitro group at the 4' position of the other ring, and a trifluoromethyl group at the 3' position. These substituents significantly influence the electronic structure of the molecule, making it suitable for applications in electronic materials, pharmaceuticals, and agricultural chemicals. Recent studies have highlighted the potential of such substituted biphenyls in enhancing the performance of organic semiconductors due to their ability to modulate charge transport properties.

One of the most notable aspects of 3,5-Dichloro-4'-nitro-3'-trifluoromethyl-biphenyl is its role in drug design. The compound has been explored as a lead structure for developing new pharmaceutical agents targeting various diseases. The combination of electron-withdrawing groups like nitro and trifluoromethyl, along with electron-donating chlorine atoms, creates a balance in electronic effects that can be exploited for tuning bioactivity. Researchers have reported promising results in preliminary tests assessing its potential as an anti-inflammatory or anticancer agent.

In terms of synthesis, this compound is typically prepared through a multi-step process involving electrophilic substitution reactions on biphenyl derivatives. The introduction of substituents at specific positions requires precise control over reaction conditions to ensure high yields and purity. Recent advancements in catalytic methods have enabled more efficient syntheses, reducing production costs and environmental impact.

The physical properties of 3,5-Dichloro-4'-nitro-3'-trifluoromethyl-biphenyl are also worth mentioning. It has a high melting point due to its rigid structure and strong intermolecular forces, making it suitable for applications requiring thermal stability. Additionally, its solubility in organic solvents facilitates its use in solution-based chemical processes.

From an environmental perspective, understanding the fate and behavior of this compound in natural systems is crucial. Studies have shown that it exhibits moderate biodegradability under certain conditions, though further research is needed to assess its long-term impact on ecosystems.

In conclusion, 3,5-Dichloro-4'-nitro-3'-trifluoromethyl-biphenyl (CAS No. 1361907-29-0) is a versatile compound with wide-ranging applications across multiple disciplines. Its unique structure and functional groups make it a valuable tool for researchers aiming to develop advanced materials and therapeutic agents. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in modern chemistry.